Cas no 2182195-57-7 (6-(methyl-d3)pyrimidin-4-amine)

• Product Name: 6-(methyl-d3)pyrimidin-4-amine
• CAS No: 2182195-57-7
• MF: C₅H₇N₃
• MW: 112.147665262222
• CID: 6825885
• PubChem ID: 172403889
• Update Time: 2025-03-04

6-(methyl-d3)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2182195-57-7
• CS-24042
• 6-(methyl-d3)pyrimidin-4-amine

• Inchi： 1S/C5H7N3/c1-4-2-5(6)8-3-7-4/h2-3H,1H3,(H2,6,7,8)/i1D3
• InChI Key： LAERIBHKDNBVOO-FIBGUPNXSA-N
• SMILES： N1C=NC(=CC=1C([2H])([2H])[2H])N

Computed Properties

• Exact Mass: 112.082827474Da
• Monoisotopic Mass: 112.082827474Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų